
4-Vinylpyridine: A Technical Guide for
Researchers and Drug Development

Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Vinylpyridine

Cat. No.: B031050 Get Quote

CAS Number: 100-43-6

This guide provides an in-depth overview of 4-Vinylpyridine (4-VP), a versatile heterocyclic

monomer, with a focus on its properties, synthesis, and applications relevant to the fields of

chemical research and pharmaceutical development.[1][2][3]

Core Properties
4-Vinylpyridine is a colorless to yellow or brown liquid known for its pungent, unpleasant odor.

[1][4] It is a reactive monomer that readily undergoes polymerization, especially when exposed

to light and heat. To prevent spontaneous polymerization during storage, inhibitors such as

hydroquinone are often added.[3]

Physicochemical Data
The fundamental physicochemical properties of 4-Vinylpyridine are summarized in the table

below for easy reference.
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Property Value Source

CAS Number 100-43-6 [2][5]

Molecular Formula C₇H₇N [2][5]

Molecular Weight 105.14 g/mol [2][4]

Appearance
Colorless to yellow-brown

liquid
[1][6]

Boiling Point
62-65 °C at 15 mmHg; 173.6

°C at 760 mmHg
[1][5]

Melting Point < 25 °C [5]

Density 0.975 g/mL at 25 °C [7]

Refractive Index (n²⁰/D) 1.549 [7]

Flash Point 51.7 °C (125 °F) [5]

Water Solubility 29 g/L at 20 °C [6]

pKa 5.62 [4]

LogP 1.21 - 1.36 [5]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-Vinylpyridine.
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Spectrum Type Key Features and References

¹H NMR
Spectra available from various sources.[4][8][9]

[10]

¹³C NMR Spectra available from various sources.[4][8]

Mass Spectrometry
GC-MS data available, with a top peak at m/z

105.[4]

IR Spectroscopy
IR spectra are available in spectral databases.

[4][11]

UV Spectroscopy Maximum absorption (in alcohol) at 242.5 nm.[4]

Synthesis and Polymerization
4-Vinylpyridine is primarily synthesized through the condensation of 4-picoline with

formaldehyde, which forms 4-pyridineethanol, followed by dehydration.[1][12]

The vinyl group of 4-VP makes it highly susceptible to polymerization, which is a key feature for

its applications. Poly(4-vinylpyridine) (P4VP) and its copolymers are of significant interest in

materials science and biomedicine.[13] Various controlled radical polymerization techniques,

such as Atom Transfer Radical Polymerization (ATRP) and Reversible Addition-Fragmentation

chain Transfer (RAFT) polymerization, have been successfully employed to synthesize well-

defined P4VP polymers and block copolymers.[7][12][13][14][15][16]

Experimental Protocols
This protocol describes a facile method for synthesizing poly(4-vinylpyridine) nanoparticles.

Materials: 4-vinylpyridine (4-VP) monomer, divinylbenzene (DVB) or ethylene glycol

dimethacrylate (EGDMA) as a crosslinker, ammonium persulfate (APS) as an initiator, and

sodium dodecyl sulfate (SDS) as a surfactant.[4]

Procedure:

Prepare an oil-in-water emulsion system with 4-VP, the crosslinker, and the surfactant.[4]
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Initiate the polymerization by adding the initiator (APS).[4]

Allow the reaction to proceed under controlled temperature.

The resulting poly(4-vinylpyridine) particles can be purified by repeated washing and

centrifugation.[1]

This method allows for the controlled polymerization of 4-VP.

Materials: 4-vinylpyridine (4VP), 2,2'-azobis(2,4-dimethylpentanitrile) as an initiator, CuCl₂

as a catalyst, and 2,2'-bipyridine as a ligand, in a 1-methyl-2-pyrrolidone/water solvent

mixture.[12]

Procedure:

Combine the monomer, initiator, catalyst, and ligand in the solvent mixture.[12]

Conduct the polymerization at a specific temperature (e.g., 70-80 °C).[12]

The molar ratios of the catalyst to the initiator are crucial for controlling the polymerization.

[12]

Applications in Research and Drug Development
The unique properties of 4-Vinylpyridine and its polymers lend themselves to a variety of

applications in research and drug development.

Cysteine Alkylation in Proteomics
4-Vinylpyridine is a valuable reagent for the alkylation of cysteine residues in proteins.[1] This

modification is essential in proteomics workflows to prevent the reformation of disulfide bonds

after reduction, which facilitates enzymatic digestion and subsequent mass spectrometry

analysis.[3][17]

Reduction: Reduce the disulfide bonds in the protein sample using a reducing agent like

dithiothreitol (DTT) or β-mercaptoethanol.[6]

Alkylation:
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Add a solution of 4-vinylpyridine to the reduced protein sample.[6] Methanol may be

added to ensure the reagent remains in solution.

Incubate the mixture in the dark at room temperature for approximately one hour.[6]

Quenching: Quench the reaction by adding an excess of a thiol-containing compound.[6]

Purification: Remove excess reagents by dialysis or other suitable purification methods.[6]
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Caption: pH-triggered drug release from a P4VP-based carrier.
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Antibacterial Surfaces and Coatings
Quaternized poly(4-vinylpyridine) polymers have demonstrated significant antibacterial

activity. [16][18]The positively charged pyridinium units can interact with and disrupt the

negatively charged cell membranes of bacteria, leading to cell death. This makes them

promising for the development of antibacterial coatings for medical devices and other surfaces

to prevent biofilm formation. [18][19]

Proposed Antibacterial Mechanism

Quaternized P4VP
(Cationic Surface)

Bacterial Cell
(Anionic Membrane)

Electrostatic
Interaction Membrane Disruption Cell Lysis

Click to download full resolution via product page

Caption: Interaction of quaternized P4VP with a bacterial cell membrane.

Safety and Handling
4-Vinylpyridine is a toxic and flammable substance that requires careful handling. [19][20]It

can cause severe skin burns and eye damage and is harmful if swallowed, inhaled, or in

contact with the skin. [20][21]

Handling and Storage Recommendations
Handling: Work in a well-ventilated area, preferably under a fume hood. [14]Avoid contact

with skin, eyes, and clothing. [20]Use personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat. [14][20]Keep away from heat, sparks, and open flames. [14]

[20]* Storage: Store in a cool, dry, and well-ventilated place, away from sources of ignition.

[14][18]The recommended storage temperature is -20 °C. [18][21]Keep containers tightly

closed. [14][20]4-Vinylpyridine is incompatible with strong acids and strong oxidizing

agents. [5][6]

Conclusion
4-Vinylpyridine is a monomer with significant potential in research and drug development. Its

ability to be polymerized into "smart" materials that respond to environmental stimuli, coupled
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with its utility in proteomics and the development of antimicrobial surfaces, makes it a valuable

tool for scientists and researchers. Proper handling and storage procedures are essential to

ensure its safe use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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